Cas no 1229648-10-5 (4-Butyl-4'-((2,6-difluoro-4-propylphenyl)ethynyl)-1,1'-biphenyl)

• Product Name: 4-Butyl-4'-((2,6-difluoro-4-propylphenyl)ethynyl)-1,1'-biphenyl
• CAS No: 1229648-10-5
• MF: C₂₇H₂₆F₂
• MW: 388.492154598236
• CID: 5086642
• PubChem ID: 90364050
• Update Time: 2026-03-02

4-Butyl-4'-((2,6-difluoro-4-propylphenyl)ethynyl)-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Butyl-4'-((2,6-difluoro-4-propylphenyl)ethynyl)-1,1'-biphenyl
• 2-[2-[4-(4-butylphenyl)phenyl]ethynyl]-1,3-difluoro-5-propylbenzene
• 1229648-10-5
• F71385
• BS-48791
• 4-butyl-4'-[2-(2,6-difluoro-4-propylphenyl)ethynyl]-1,1'-biphenyl
• SCHEMBL15980421

• Inchi： 1S/C27H26F2/c1-3-5-7-20-8-13-23(14-9-20)24-15-10-21(11-16-24)12-17-25-26(28)18-22(6-4-2)19-27(25)29/h8-11,13-16,18-19H,3-7H2,1-2H3
• InChI Key： RBJRHDYLEBIIBC-UHFFFAOYSA-N
• SMILES： FC1C(C#CC2C=CC(=CC=2)C2C=CC(=CC=2)CCCC)=C(C=C(C=1)CCC)F

Computed Properties

• Exact Mass: 388.20025715g/mol
• Monoisotopic Mass: 388.20025715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 0

Additional information on 4-Butyl-4'-((2,6-difluoro-4-propylphenyl)ethynyl)-1,1'-biphenyl

Compound CAS No. 1229648-10-5: 4-Butyl-4'-((2,6-Difluoro-4-propylphenyl)ethynyl)-1,1'-biphenyl

The compound 4-butyl-4'-((2,6-difluoro-4-propylphenyl)ethynyl)-1,1'-biphenyl, identified by the CAS registry number CAS No. 1229648-10-5, is a highly specialized organic compound with a complex aromatic structure. This compound belongs to the class of biphenyl derivatives, which are widely studied for their unique electronic properties and potential applications in various fields such as optoelectronics, pharmaceuticals, and materials science. The molecule consists of two phenyl rings connected by a single bond (biphenyl system), with substituents that include butyl and propyl groups, as well as ethynyl and difluorophenyl groups. These substituents significantly influence the electronic and physical properties of the compound.

Recent studies have highlighted the importance of biphenyl derivatives in the development of advanced materials. For instance, researchers have explored the use of 4-butyl-4'-((2,6-difluoro-4-propylphenyl)ethynyl)-1,1'-biphenyl in organic light-emitting diodes (OLEDs) due to its ability to modulate electronic transitions and improve device efficiency. The presence of electron-withdrawing groups like fluorine atoms enhances the conjugation within the molecule, leading to improved charge transport properties. Additionally, the ethynyl group introduces rigidity into the structure, which is beneficial for maintaining ordered molecular packing in thin films—a critical factor for high-performance OLEDs.

The synthesis of CAS No. 1229648-10-5 involves a multi-step process that typically includes nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules. For example, the use of palladium-catalyzed cross-coupling reactions has become a standard approach for constructing biphenylethynylene linkages. These methods not only improve yield but also allow for better control over the regiochemistry of the product.

In terms of applications beyond optoelectronics, this compound has shown promise in pharmaceutical research. The biphenylic structure is known to exhibit bioactivity in certain contexts, particularly when substituted with electron-withdrawing groups like fluorine. Studies have suggested that 4-butyl-4'-((2,6-difluoro-4-propylphenylethynyle) derivatives may act as inhibitors for specific enzyme targets or modulators of cellular signaling pathways. However, further research is required to fully understand their pharmacological profiles and potential therapeutic applications.

The structural complexity of this compound also makes it an interesting candidate for studying fundamental chemical principles. For instance, its electronic properties can be analyzed using computational chemistry techniques such as density functional theory (DFT). These studies provide insights into the molecule's frontier molecular orbitals and excited-state dynamics—information that is invaluable for designing next-generation materials with tailored properties.

In conclusion, CAS No. 1229648-10-5, or 4-butlyl-ethyl-bipheny-ylene derivative with fluorinated substituents represents a cutting-edge material with diverse potential applications across multiple disciplines. As research continues to uncover its properties and functionalities, this compound is expected to play a significant role in advancing both academic and industrial efforts in material science and drug discovery.